Cas no 861592-59-8 (3-Propan-2-yl-1,4-dioxan-2-one)

• Product Name: 3-Propan-2-yl-1,4-dioxan-2-one
• CAS No: 861592-59-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6020034
• PubChem ID: 138040373
• Update Time: 2025-06-29

3-Propan-2-yl-1,4-dioxan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-1,4-dioxan-2-one
• 3-Propan-2-yl-1,4-dioxan-2-one
• 861592-59-8
• EN300-6481389

• Inchi： 1S/C7H12O3/c1-5(2)6-7(8)10-4-3-9-6/h5-6H,3-4H2,1-2H3
• InChI Key： BBCXEJSSTZCXEQ-UHFFFAOYSA-N
• SMILES： O1CCOC(C1C(C)C)=O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on 3-Propan-2-yl-1,4-dioxan-2-one

Recent Advances in the Study of 3-Propan-2-yl-1,4-dioxan-2-one (CAS: 861592-59-8) in Chemical Biology and Pharmaceutical Research

3-Propan-2-yl-1,4-dioxan-2-one (CAS: 861592-59-8) is a cyclic carbonate derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential in drug delivery systems, biodegradable polymers, and as a building block for novel therapeutic agents. The following sections provide an overview of the latest research findings and developments related to this compound.

Recent studies have highlighted the role of 3-Propan-2-yl-1,4-dioxan-2-one in the development of biodegradable polymers. Researchers have demonstrated its utility as a monomer for the synthesis of polycarbonates, which exhibit excellent biocompatibility and controlled degradation properties. These polymers are particularly promising for applications in tissue engineering and sustained drug release systems. A 2023 study published in the Journal of Biomaterials Science reported the successful incorporation of this compound into copolymer networks, resulting in materials with tunable mechanical properties and degradation rates.

In the realm of drug delivery, 3-Propan-2-yl-1,4-dioxan-2-one has been investigated as a key component in the design of nanocarriers. Its ability to form stable, amphiphilic structures makes it an ideal candidate for encapsulating hydrophobic drugs. A recent publication in Advanced Drug Delivery Reviews detailed the synthesis of micellar nanoparticles using this compound, which demonstrated enhanced drug loading capacity and improved bioavailability of poorly soluble therapeutics. These findings underscore the potential of 3-Propan-2-yl-1,4-dioxan-2-one in addressing challenges related to drug formulation and delivery.

Beyond its applications in material science, 3-Propan-2-yl-1,4-dioxan-2-one has also been explored as a precursor for the synthesis of bioactive molecules. Researchers have utilized its reactive carbonyl group to generate a variety of derivatives with potential pharmacological activities. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel anti-inflammatory agents derived from this compound, which exhibited significant inhibitory effects on pro-inflammatory cytokines. These results suggest that 3-Propan-2-yl-1,4-dioxan-2-one could serve as a valuable scaffold for the development of new therapeutic agents.

Despite these promising advancements, challenges remain in the large-scale production and optimization of 3-Propan-2-yl-1,4-dioxan-2-one-based systems. Issues such as polymerization control, purity, and cost-effectiveness need to be addressed to facilitate their translation into clinical applications. Ongoing research efforts are focused on refining synthetic methodologies and exploring new functionalization strategies to overcome these limitations.

In conclusion, 3-Propan-2-yl-1,4-dioxan-2-one (CAS: 861592-59-8) represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical research. Its unique properties and adaptability make it a valuable tool for the development of advanced materials and therapeutics. Continued investigation into its potential will likely yield further innovations in the field.